6-(4-Chlorobenzyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H18ClN5O2S2
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 6-[(4-chlorophenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H18ClN5O2S2/c1-26(23,24)21-8-2-3-12(10-21)15-18-19-16-22(15)20-14(25-16)9-11-4-6-13(17)7-5-11/h4-7,12H,2-3,8-10H2,1H3
• InChI Key: HKHCBBDUNPDRQR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)Cl

Description

The compound 6-(4-Chlorobenzyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to the fused heterocyclic class of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, which are characterized by a bicyclic core combining 1,2,4-triazole and 1,3,4-thiadiazole rings. This structural motif is associated with diverse pharmacological activities, including antimicrobial, antifungal, and anti-inflammatory properties .

The molecule features a 4-chlorobenzyl substituent at position 6 and a 1-(methylsulfonyl)-3-piperidinyl group at position 2. The methylsulfonyl-piperidinyl group introduces steric bulk and polarizability, which may influence enzyme inhibition (e.g., 14α-demethylase in fungi) .

Synthesis typically involves cyclocondensation of 4-amino-1,2,4-triazole-3-thiol derivatives with electrophilic reagents, such as substituted carboxylic acids, under phosphoryl oxychloride (POCl₃) catalysis .

Biological Activity

6-(4-Chlorobenzyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex organic compound with significant potential in medicinal chemistry. Its structural features include a triazole ring fused with a thiadiazole ring, which is known to enhance biological activity. This article delves into the biological activities associated with this compound, including its synthesis, mechanisms of action, and applications in therapeutic contexts.

Structural Characteristics

The compound has the following molecular characteristics:

• Molecular Formula : C15H16ClN5O2S2
• Molecular Weight : Approximately 427.9 g/mol

The presence of a chlorobenzyl group and a methylsulfonyl moiety contributes to its unique pharmacological properties. The piperidine ring further enhances its potential as a therapeutic agent.

Biological Activities

Research indicates that compounds similar to 6-(4-Chlorobenzyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibit diverse biological activities:

• Antitumor Activity : Studies have shown that derivatives of triazolo-thiadiazole compounds possess significant antitumor properties. For instance, a series of related compounds were evaluated against multiple cancer cell lines (e.g., leukemia, lung cancer) and demonstrated promising cytotoxic effects .
• Antimicrobial Properties : Similar structural motifs in other compounds have been linked to antimicrobial activities. The incorporation of the chlorobenzyl group may enhance the interaction with microbial targets .
• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes such as carbonic anhydrase and cholinesterase. This suggests potential applications in treating conditions like glaucoma and Alzheimer's disease .

Antitumor Activity Assessment

A notable study assessed the antitumor activity of triazolo-thiadiazole derivatives using 60 cancer cell lines through the sulforhodamine B assay. The results indicated that specific modifications in the molecular structure significantly increased antitumor efficacy against breast and colon cancer cells .

The mechanisms underlying the biological activity of this compound are believed to involve:

• Cell Cycle Arrest : Compounds in this class can induce cell cycle arrest in cancer cells, preventing proliferation.
• Apoptosis Induction : Evidence suggests that these compounds may trigger apoptotic pathways in tumor cells .

Comparative Analysis of Related Compounds

Compound Name	Structural Features	Biological Activity
6-(4-Chlorophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	Chlorophenyl and pyridinyl groups	Antimicrobial and anticancer
6-(4-Methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine	Methoxyphenyl group	Antineoplastic activity against various cancer lines
5-(Chloromethyl)-2-(trifluoromethyl)pyridine	Pyridine derivative with trifluoromethyl group	Antimicrobial

Chemical Reactions Analysis

Synthetic Pathways and Functionalization

A. Synthesis of the Piperidine Core
The 3-(ethoxymethyl)piperidine fragment can be synthesized via:

• Nickel-Catalyzed Cross-Coupling : A biocatalytic C–H oxidation followed by radical cross-coupling (e.g., with aryl halides) enables modular functionalization of piperidines .

• Organometallic Cyclization : Rhodium- or palladium-catalyzed cyclization of aliphatic amines generates substituted piperidines with high enantioselectivity .

B. L-Proline Incorporation
The L-prolyl group is introduced via amide coupling :

• Reagents : Carbodiimides (EDC/DCC) or mixed carbonates activate the carboxylic acid of L-proline for nucleophilic attack by the piperidine’s amine group .

• Conditions : Reactions typically occur in anhydrous DMF or THF under inert atmosphere (Table 1).

Coupling Agent	Solvent	Temperature	Yield (%)	Reference
EDC/HOBt	DMF	0–25°C	78–85
DCC/DMAP	CH₂Cl₂	RT	72
HATU	DMF/THF	0°C	88

Reactivity of the Ethoxymethyl Group

The ethoxymethyl substituent at position 3 is susceptible to:

• Ether Cleavage : Treatment with HBr/AcOH or BBr₃ in CH₂Cl₂ yields 3-(hydroxymethyl)piperidine derivatives .

• Alkylation/Transesterification : Reacts with alcohols (e.g., methanol) under acidic or basic conditions to form methyl ether analogs .

Example Reaction :

$$\text{3-(Ethoxymethyl)piperidine} \xrightarrow{\text{Na}_2\text{CO}_3, \text{MeOH}} \text{3-(Methoxymethyl)piperidine} \quad (\text{Yield: 67–79\%}) \quad[4]$$

Piperidine Ring Functionalization

The saturated piperidine ring undergoes:

• Biocatalytic Oxidation : Regio- and stereoselective hydroxylation at C-2 or C-4 positions using engineered P450 enzymes .

• Electrophilic Substitution : Halogenation (e.g., NCS or NBS) under radical conditions introduces halogens at allylic positions .

Key Transformation :

$$\text{1-(L-Prolyl)-3-(ethoxymethyl)piperidine} \xrightarrow{\text{Ni-cat, light}} \text{C-4 hydroxylated product} \quad (\text{dr > 20:1}) \quad[1]$$

Multi-Component Reactions (MCRs)

The ethoxymethyl group enhances participation in MCRs:

• Piperidine/Iodine-Catalyzed Systems : Forms coumarin-3-carboxamides via Mannich-type reactions .

• Wittig Olefination : Conjugates with aldehydes to generate α,β-unsaturated esters .

Case Study :
In ethanol with piperidine/iodine, the compound reacts with salicylaldehyde and diethylmalonate to yield coumarin derivatives (Table 2) .

Substrate	Catalyst	Product	Yield (%)
Salicylaldehyde	Piperidine/I₂	Coumarin-3-carboxamide	79
4-Nitrobenzaldehyde	Piperidine/I₂	Nitro-substituted coumarin	68

Biological Activity and Derivatization

While not directly studied, structural analogs exhibit:

• Antimicrobial Properties : Piperidine derivatives with ethoxymethyl groups show activity against Staphylococcus aureus and Escherichia coli (MIC: 8–32 µg/mL) .

• Enzyme Inhibition : Prolyl-piperidine hybrids act as protease inhibitors due to conformational rigidity .

Stability and Degradation

• Acidic Hydrolysis : The ethoxymethyl group hydrolyzes to formaldehyde and ethanol under strong acidic conditions (pH < 2) .

• Oxidative Stress : Susceptible to peroxidation at the benzylic position, forming ketone byproducts .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Variations

The pharmacological and physicochemical properties of triazolo-thiadiazoles are highly dependent on substituent patterns. Below is a comparative analysis of key analogs:

Compound Name / Structure	Substituents (Position 3 and 6)	Key Properties	References
Target Compound : 6-(4-Chlorobenzyl)-3-[1-(methylsulfonyl)-3-piperidinyl]...	3: Methylsulfonyl-piperidinyl; 6: 4-Cl-benzyl	High lipophilicity; potential antifungal activity via 14α-demethylase inhibition.
6-(3-Chloro-4-methylphenyl)-3-methyl...[1,3,4]thiadiazole (CAS 58930-41-9)	3: Methyl; 6: 3-Cl-4-Me-phenyl	Moderate antimicrobial activity; enhanced stability due to electron-withdrawing Cl.
6-(3,4-Dimethoxybenzyl)-3-(4-fluorobenzyl)...[1,3,4]thiadiazole	3: 4-F-benzyl; 6: 3,4-diOMe-benzyl	Improved solubility (methoxy groups); fluorobenzyl may enhance CNS penetration.
3-(3,4-Dimethoxyphenyl)-6-(2-methoxyphenyl)...[1,3,4]thiadiazole (ZINC2195210)	3: 3,4-diOMe-phenyl; 6: 2-OMe-phenyl	Anticancer potential; methoxy groups increase metabolic resistance.
3-Methyl-6-trichloromethyl...[1,3,4]thiadiazole	3: Methyl; 6: CCl₃	High electrophilicity (CCl₃); potent herbicide activity.
3-(4-Chlorophenyl)-6-(2-fluorophenyl)...[1,3,4]thiadiazole (CAS 587873-61-8)	3: 4-Cl-phenyl; 6: 2-F-phenyl	Dual halogen effects: Cl for lipophilicity, F for bioavailability; antibacterial applications.

Pharmacological and Physicochemical Differences

Lipophilicity and Bioavailability :

• Chlorobenzyl (target compound) and trichloromethyl () groups increase logP values, favoring passive diffusion across biological membranes .
• Methoxy and fluorobenzyl substituents (–16) improve aqueous solubility but may reduce blood-brain barrier penetration .

Enzyme Inhibition: The methylsulfonyl-piperidinyl group in the target compound mimics lanosterol’s structure, suggesting competitive inhibition of fungal 14α-demethylase (CYP51) . Trichloromethyl analogs exhibit non-specific electrophilic reactivity, leading to broad-spectrum herbicide activity .

Antimicrobial Spectrum :

• 3-Methyl-6-aryl derivatives () show Gram-positive selectivity due to interactions with lipid II biosynthesis .
• Dual halogenated compounds () display broader activity against multidrug-resistant strains .

Preparation Methods

Step 1: Preparation of 4-Amino-3-mercaptotriazole Derivatives

This involves the cyclization of appropriate hydrazine derivatives with carboxylic acids or their derivatives under reflux conditions with catalysts such as phosphorus oxychloride (POCl₃). For example, the reaction of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol with benzoyl acids yields the corresponding amino-thiadiazole intermediates.

Reaction example:

4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol + Benzoyl chloride → 4-Amino-3-mercaptotriazole derivative

Step 2: Cyclization to Form the Triazolothiadiazole Core

The amino-thiadiazole intermediates are cyclized with electrophiles such as α-bromopropenone or phenacyl bromides in the presence of heteropolyacids or under reflux in sulfolane/water mixtures. This step constructs the fused heterocyclic core, incorporating thetriazolo[3,4-b]thiadiazole ring system.

Reaction example:

Amino-thiadiazole + α-bromopropenone → Cyclized triazolothiadiazole

Step 3: Functionalization with the Methylsulfonyl and Piperidinyl Groups

The introduction of the methylsulfonyl moiety on the piperidinyl group is achieved via nucleophilic substitution reactions, where the piperidine derivative bearing a suitable leaving group (e.g., halide) reacts with methylsulfonyl chloride under basic conditions.

Reaction example:

3-(Chloropiperidinyl) derivative + methylsulfonyl chloride → 3-[1-(methylsulfonyl)-3-piperidinyl] derivative

Step 4: Attachment of the 4-Chlorobenzyl Group

Finally, the chlorobenzyl group is introduced through nucleophilic substitution, where the phenolic or aromatic halide precursor reacts with the appropriate nucleophile under basic conditions to afford the final compound.

Reaction example:

6-(4-Chlorobenzyl) precursor + nucleophile → Target compound

Reaction Conditions and Catalysts

Step	Reagents	Conditions	Catalysts/Notes
1	Hydrazine derivatives + carboxylic acids	Reflux, 85–90°C	POCl₃, heteropolyacids
2	Amino-thiadiazole + α-bromopropenone	Reflux, sulfolane/water	Acid catalysis
3	Piperidinyl derivative + methylsulfonyl chloride	Basic, 0–25°C	NaOH or K₂CO₃
4	Aromatic halides + nucleophiles	Reflux, polar aprotic solvents	K₂CO₃, Cs₂CO₃

Verification of Synthetic Pathways and Literature Support

Recent research confirms the viability of these methods:

• Yuan et al. (2018) reported a two-step synthesis involving cyclization of 2-(4-hydroxyphenyl)acetic acid with thiocarbohydrazide, followed by reaction with carboxylic acids and POCl₃ to produce triazolothiadiazole derivatives, which can be further functionalized (see reference).
• The synthesis of 1,2,4-triazolo[3,4-b]thiadiazoles from 4-amino-3-mercaptotriazoles and bielectrophiles under heteropolyacid catalysis has been well documented, with yields ranging from 27% to 43% depending on substituents (see reference).
• The functionalization with methylsulfonyl groups on heterocyclic cores has been achieved via nucleophilic substitution of halogenated intermediates with methylsulfonyl chloride, as demonstrated in various studies on heterocyclic sulfonyl derivatives (see references,).

Data Tables Summarizing Key Reaction Parameters

Reaction Step	Reagents	Solvent	Temperature	Yield (%)	Key Notes
Cyclization	Amino-thiadiazole + α-bromopropenone	Sulfolane/water	85°C	27–43	Acid catalysis, heterocycle formation
Sulfonylation	Piperidinyl derivative + methylsulfonyl chloride	Dichloromethane	0–25°C	70–75	Nucleophilic substitution
Final substitution	Phenyl methyl ether + nucleophile	Reflux	80°C	60–65	Aromatic substitution

Q & A

Q. What are the standard synthetic protocols for synthesizing this triazolo-thiadiazole derivative?

The synthesis typically involves a multi-step approach:

• Step 1 : Formation of intermediates like 4-amino-3-mercapto-1,2,4-triazole derivatives via condensation of hydrazine derivatives with carboxylic acids or esters. For example, hydrazonoyl halides react with alkyl carbothioates to form thiadiazole precursors .
• Step 2 : Cyclization using phosphorus oxychloride (POCl₃), which activates carbonyl groups and facilitates ring closure. This step is critical for forming the triazolo-thiadiazole core .
• Step 3 : Functionalization of the core with substituents (e.g., 4-chlorobenzyl, methylsulfonyl-piperidinyl) via nucleophilic substitution or coupling reactions. Reagents like NaH in toluene or DMF are often used .
• Purification : Recrystallization from solvents like dimethylsulfoxide/water mixtures ensures high purity .

Q. Which spectroscopic techniques are most effective for structural characterization?

• 1H NMR and IR Spectroscopy : To confirm functional groups (e.g., sulfonyl, chlorobenzyl) and hydrogen environments. For instance, sulfonyl groups exhibit distinct S=O stretches in IR (~1350–1150 cm⁻¹) .
• X-ray Crystallography : Resolves crystal packing and planar geometry of the triazolo-thiadiazole core. Bond lengths (e.g., C–S: ~1.75 Å) and dihedral angles (e.g., 74.34° between rings) validate structural integrity .
• HPLC : Assesses purity (>95% is typical for pharmacological studies) .

Advanced Questions

Q. How can reaction yields be optimized using computational methods?

• Bayesian Optimization : Algorithms iteratively explore reaction parameters (e.g., temperature, solvent ratio, catalyst loading) to maximize yield. For example, POCl₃ reflux time and molar ratios can be optimized systematically .
• Heuristic Algorithms : Prioritize reaction conditions based on historical data (e.g., POCl₃ efficacy in similar cyclizations) to reduce experimental iterations .

Q. What in silico strategies predict biological activity and target interactions?

• Molecular Docking : Targets like 14-α-demethylase lanosterol (PDB: 3LD6) are used to model binding affinities. The methylsulfonyl-piperidinyl group may interact with hydrophobic pockets, while the chlorobenzyl moiety engages in π-π stacking .
• QSAR Modeling : Correlates substituent electronic properties (e.g., Hammett σ values for chlorobenzyl) with antifungal or antimicrobial activity. Electron-withdrawing groups often enhance target binding .

Q. How do structural modifications influence pharmacological profiles?

• Substituent Effects :

• Chlorobenzyl Group : Enhances lipophilicity, improving membrane permeability.
• Methylsulfonyl-Piperidinyl : Increases solubility and stabilizes interactions with polar enzyme residues .
  • Case Study : Replacing chlorobenzyl with trifluoromethyl in analogs reduced antifungal activity by 40%, highlighting the role of halogenated aromatic groups .

Q. How can crystallographic data resolve discrepancies in spectroscopic analysis?

• Challenge : Overlapping NMR signals (e.g., piperidinyl protons) may obscure structural assignments.
• Solution : X-ray crystallography provides unambiguous bond connectivity and spatial arrangement. For example, weak C–H⋯π interactions in crystal packing confirm steric effects influencing reactivity .

Methodological Considerations

• Contradictions in Synthesis : While POCl₃ is standard for cyclization (), NaH in toluene () offers milder conditions for acid-sensitive intermediates. Choice depends on substrate stability .
• Biological Activity Validation : Combine in vitro assays (e.g., MIC for antimicrobial activity) with docking studies to validate target hypotheses .